Cas no 59731-93-0 (N-Ethyl-N-(4-propoxyphenyl)amine)

• Product Name: N-Ethyl-N-(4-propoxyphenyl)amine
• CAS No: 59731-93-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 3046947
• PubChem ID: 12244698
• Update Time: 2024-11-06

N-Ethyl-N-(4-propoxyphenyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-(4-propoxyphenyl)amine
• Ethyl-(4-propoxy-phenyl)-amine
• N-ethyl-4-propoxyaniline
• 59731-93-0
• SCHEMBL2094426
• AKOS005297389

• Inchi： 1S/C11H17NO/c1-3-9-13-11-7-5-10(6-8-11)12-4-2/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： AAYDNJSTPQFOLZ-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=C(OCCC)C=C1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų